8-Bromo-5H-[1,2,4]triazino[5,6-b]indole-3-thiol

Description

8-Bromo-5H-[1,2,4]triazino[5,6-b]indole-3-thiol is a chemical compound that falls under the category of triazinoindole derivatives, which are recognized for their wide-ranging biological activities. These compounds have garnered interest in scientific research because of their unique structural properties and potential applications in chemistry, biology, and medicine. Specifically, they can be used as building blocks for synthesizing more complex molecules and have been explored for their potential as enzyme inhibitors, receptor modulators, and anticancer agents. The mechanism of action often involves interaction with molecular targets such as enzymes or receptors; for instance, they can act as iron chelators, disrupting iron homeostasis in cancer cells, potentially leading to cell cycle arrest and apoptosis.

While 8-Bromo-5H-[1,2,4]triazino[5,6-b]indole-3-thiol is not explicitly detailed in the provided search results, related compounds such as 5H-[1,2,4]triazino[5,6-b]indol-3-amine and 8-chloro-5H-[1,2,4]triazino[5,6-b]indol-3-amine share a similar core structure with different substituents. Another similar compound is 3-(benzylthio)-8-bromo-5H-[1,2,4]triazino[5,6-b]indole, which has a benzylthio group at the 3-position instead of a thiol group . The presence of the 8-bromo substituent can impart unique electronic and steric properties, influencing the compound's reactivity and biological activity, making it valuable for developing new therapeutic agents and studying structure-activity relationships.

It is essential to note that products like 8-Bromo-5H-[1,2,4]triazino[5,6-b]indole-3-thiol are designed for in-vitro studies, which are experiments conducted in controlled laboratory settings using cells or tissues. These products are not categorized as medicines or drugs and have not been approved by the FDA for preventing, treating, or curing any medical condition. Therefore, bodily introduction of these products into humans or animals is strictly prohibited by law.

• CAS No.: 103845-98-3
• Product Name: 8-Bromo-5H-[1,2,4]triazino[5,6-b]indole-3-thiol
• Molecular Formula: C9H5BrN4S
• Molecular Weight: 281.13 g/mol
• IUPAC Name: 8-bromo-2,5-dihydro-[1,2,4]triazino[5,6-b]indole-3-thione
• Standard InChI: InChI=1S/C9H5BrN4S/c10-4-1-2-6-5(3-4)7-8(11-6)12-9(15)14-13-7/h1-3H,(H2,11,12,14,15)
• Standard InChIKey: NARNUNKWHNKEDD-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1Br)C3=NNC(=S)N=C3N2
• Canonical SMILES: C1=CC2=NC3=NC(=NNC3=C2C=C1Br)S
• PubChem Compound: 135401551
• Last Modified: Jul 17 2023